Cas no 941959-76-8 (N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide)

• Product Name: N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide
• CAS No: 941959-76-8
• MF: C₁₉H₁₅N₃O₃S₃
• MW: 429.535700082779
• CID: 5501685
• Update Time: 2025-10-28

N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-4-ethylsulfonylbenzamide
• N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide

• Inchi： 1S/C19H15N3O3S3/c1-2-28(24,25)13-9-7-12(8-10-13)17(23)22-19-21-15(11-26-19)18-20-14-5-3-4-6-16(14)27-18/h3-11H,2H2,1H3,(H,21,22,23)
• InChI Key： XOBMVKCWVCWDCD-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=NC3=CC=CC=C3S2)=CS1)(=O)C1=CC=C(S(CC)(=O)=O)C=C1

Additional information on N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide

Introduction to N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide (CAS No. 941959-76-8)

N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 941959-76-8, represents a sophisticated molecular structure that combines elements of benzamide, benzothiazole, and thiazole moieties. These structural components are well-known for their diverse biological activities and have been extensively studied for their potential in drug discovery.

The benzamide moiety is particularly noteworthy due to its presence in numerous pharmacologically active agents. It is often associated with analgesic, anti-inflammatory, and anti-microbial properties. In the context of N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide, the benzamide group is integrated with a benzothiazole ring system, which further enhances its pharmacological profile. Benzothiazole derivatives are known for their broad spectrum of biological activities, including anti-viral, anti-bacterial, and anti-cancer effects.

The presence of the thiazole ring in this compound adds another layer of complexity and functionality. Thiazole derivatives are widely recognized for their role in various therapeutic applications, such as antifungal, antibacterial, and anti-inflammatory agents. The combination of thiazole with benzothiazole in N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide suggests a potential for enhanced biological activity compared to individual moieties.

The ethanesulfonyl group at the 4-position of the benzamide moiety introduces a sulfonamide functionality. Sulfonamides are a class of compounds that have been extensively used in medicine due to their broad range of biological activities. They are known for their antibacterial properties and have been incorporated into numerous drugs used to treat various infections. The incorporation of this group into the molecular framework of N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide likely contributes to its potential as a lead compound in drug development.

Recent research has highlighted the importance of multifunctional compounds in addressing complex diseases. The unique structural features of N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide make it an attractive candidate for further investigation. Studies have shown that compounds with combined pharmacophores can exhibit synergistic effects, leading to more effective therapeutic outcomes. The combination of benzamide, benzothiazole, thiazole, and sulfonamide functionalities in this compound suggests a potential for multiple modes of action.

In vitro studies have begun to explore the biological activity of N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-(ethanesulfonyl)benzamide. Initial results indicate promising activity against certain cancer cell lines and inflammatory pathways. The compound has shown potential in inhibiting key enzymes involved in tumor growth and progression. Additionally, its interaction with specific protein targets has been observed, suggesting a possible mechanism of action that could be exploited for therapeutic purposes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yield and purity. The use of modern spectroscopic methods such as NMR and mass spectrometry has been crucial in characterizing the compound's structure and confirming its identity.

The pharmacokinetic properties of N-4-(1,3-benzothiazol - 2 - yl)- 1 , 3 - thia z ol - 2 - y l - 4 - ( eth an es ul fon y l ) b en z am ide are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for determining its potential as a drug candidate. Preliminary studies suggest that the compound exhibits reasonable bioavailability and stability under physiological conditions.

The future direction of research on this compound includes further exploration of its pharmacological profile and potential therapeutic applications. Preclinical studies are planned to evaluate its safety and efficacy in animal models. If these studies yield positive results, clinical trials could be initiated to assess its effectiveness in human patients.

The development of novel pharmaceutical agents is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. The study of compounds like N - 4 - ( 1 , 3 - b en z oth ia z ol - 2 - y l ) - 1 , 3 - thia z ol - 2 - y l - 4 - ( e than es u l fon y l ) b en z am ide represents a significant step forward in addressing unmet medical needs. The combination of innovative chemistry with rigorous biological evaluation holds promise for discovering new treatments that can improve patient outcomes.